(1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid” is a chemical compound with the IUPAC name tert-butyl (1S,6R)-8,8-dimethyl-7-oxo-2-azabicyclo [4.2.0]octane-2-carboxylate . It has a molecular weight of 253.34 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the preparation of a range of tetraaryl-substituted bicyclo [4.2.0]octa-1,5,7-trienes using a one-pot procedure starting from terminal aryl alkynes and catalysed by a rhodium (I) complex has been described . This synthesis proceeds by a reaction sequence involving head-to-tail homocoupling of the terminal alkyne and zipper annulation of the resulting gem-enyne .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H23NO3/c1-13(2,3)18-12(17)15-8-6-7-9-10(15)14(4,5)11(9)16/h9-10H,6-8H2,1-5H3/t9-,10+/m1/s1 . This indicates the specific arrangement of atoms in the molecule and their connectivity.It is stored at a temperature of 4 degrees Celsius . The compound’s InChI key is XWSDAVMHFAVCMI-ZJUUUORDSA-N .
Scientific Research Applications
Synthesis and Chemical Properties
Conformationally Constrained Compounds : The synthesis of conformationally constrained analogues, such as 3-aminobicyclo[3.3.0]octane-1,3-dicarboxylic acids, has been explored to study their biological activities compared to simpler amino acids like trans-ACPD. These compounds are synthesized through complex multi-step processes, demonstrating the intricate chemistry involved in manipulating bicyclic structures for potential therapeutic applications (Ezquerra et al., 1995).
Bicyclic δ-Sugar Amino Acids : Research into creating new δ-sugar amino acids from renewable sources, like cellulose, showcases the potential of bicyclic compounds in developing peptidomimetics with restricted conformations. These efforts highlight the importance of sustainable chemistry in generating novel molecules with unique properties for research and development (Defant et al., 2011).
Dipeptide Isosteres : The creation of dipeptide isosteres based on enantiopure 3-Aza-6,8-dioxabicyclo[3.2.1]octane-7-carboxylic acids from tartaric acid and α-amino acids reveals the potential of bicyclic compounds in mimicking peptide structures. This research underlines the role of these compounds in developing new therapeutic agents by mimicking natural peptide bonds (Guarna et al., 1999).
Applications in Supramolecular Chemistry
- Supramolecular Aggregation : The study of hydroxycarboxylic acid derivatives and their ability to form supramolecular structures via hydrogen bonding showcases the versatility of bicyclic compounds in creating complex molecular architectures. This area of research has implications for crystal engineering and the design of new materials with specific physical and chemical properties (Foces-Foces et al., 2007).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2/c10-8-6-4-2-1-3-5(6)7(8)9(11)12/h5-8H,1-4,10H2,(H,11,12)/t5-,6+,7-,8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVEGBBSJQUAHNB-YWIQKCBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C(C2N)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@@H]2[C@H](C1)[C@@H]([C@H]2N)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid | |
CAS RN |
2361798-87-8 |
Source
|
Record name | rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.